Cas no 1805200-32-1 (2-(Difluoromethyl)-4-fluoro-5-nitropyridine-3-sulfonamide)

• Product Name: 2-(Difluoromethyl)-4-fluoro-5-nitropyridine-3-sulfonamide
• CAS No: 1805200-32-1
• MF: C₆H₄F₃N₃O₄S
• MW: 271.17387008667
• CID: 4885379
• Update Time: 2025-05-21

2-(Difluoromethyl)-4-fluoro-5-nitropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-5-nitropyridine-3-sulfonamide

• Inchi： 1S/C6H4F3N3O4S/c7-3-2(12(13)14)1-11-4(6(8)9)5(3)17(10,15)16/h1,6H,(H2,10,15,16)
• InChI Key： FONWLTHUSQKPBV-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=CN=C1C(F)F)[N+](=O)[O-])F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 392
• XLogP3: 0
• Topological Polar Surface Area: 127

Additional information on 2-(Difluoromethyl)-4-fluoro-5-nitropyridine-3-sulfonamide

Introduction to 2-(Difluoromethyl)-4-fluoro-5-nitropyridine-3-sulfonamide (CAS No. 1805200-32-1)

2-(Difluoromethyl)-4-fluoro-5-nitropyridine-3-sulfonamide (CAS No. 1805200-32-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the class of nitropyridine derivatives, which are well-documented for their diverse pharmacological properties. The presence of both difluoromethyl and fluoro substituents, along with a nitro group and a sulfonamide moiety, endows this molecule with a complex electronic and steric environment that influences its reactivity and interactions with biological targets.

The difluoromethyl group is particularly noteworthy as it is often incorporated into drug candidates to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In contrast, the fluoro substituent can influence the lipophilicity and electronic properties of the molecule, further contributing to its pharmacological potential. The combination of these groups with the electron-withdrawing nature of the nitro group and the polarizability of the sulfonamide moiety creates a multifaceted scaffold that is attractive for medicinal chemistry applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that derivatives of this type can interact with various enzymes and receptors, making them promising candidates for therapeutic intervention. For instance, computational studies have suggested that modifications around the pyridine ring could enhance binding to certain kinases, which are key targets in oncology research.

The synthesis of 2-(Difluoromethyl)-4-fluoro-5-nitropyridine-3-sulfonamide involves multi-step organic transformations that require careful optimization to achieve high yields and purity. The introduction of the nitro group typically proceeds via electrophilic aromatic substitution, while the subsequent functionalization at the 3-position with a sulfonamide group necessitates protective group strategies to prevent unwanted side reactions. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined these processes, making it more feasible to produce complex derivatives on a larger scale.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes implicated in inflammatory pathways. The difluoromethyl group has been shown to contribute significantly to these effects by modulating enzyme conformational changes that are critical for substrate binding. Additionally, the presence of both fluoro and nitro substituents may enhance interactions with specific amino acid residues in the active site of target enzymes.

The pharmaceutical industry has increasingly recognized the value of nitropyridine derivatives in drug discovery due to their versatility and efficacy. For example, related compounds have been investigated for their potential in treating neurological disorders by modulating neurotransmitter receptor activity. The structural features of 2-(Difluoromethyl)-4-fluoro-5-nitropyridine-3-sulfonamide, particularly its ability to engage multiple binding pockets simultaneously, makes it an intriguing candidate for further exploration in this context.

Moreover, agrochemical applications are another area where this class of compounds shows promise. Nitropyridines have been explored as intermediates in the synthesis of herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants. The specific substitutions present in this molecule may confer selectivity against certain weed species while minimizing toxicity to crops.

Recent research has also highlighted the importance of green chemistry principles in the synthesis of such compounds. Efforts are underway to develop more sustainable methodologies that reduce waste and energy consumption without compromising yield or purity. Techniques such as flow chemistry and biocatalysis are being increasingly adopted to achieve these goals.

The regulatory landscape for novel pharmaceutical compounds continues to evolve, emphasizing safety and efficacy through rigorous preclinical testing before human trials can commence. Given its complex structure, 2-(Difluoromethyl)-4-fluoro-5-nitropyridine-3-sulfonamide would likely undergo extensive characterization using spectroscopic techniques (e.g., NMR, MS) and crystallographic studies (if applicable) to elucidate its molecular structure fully.

In conclusion,2-(Difluoromethyl)-4-fluoro-5-nitropyridine-3-sulfonamide (CAS No. 1805200-32-1) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of substituents positions it as a valuable tool for medicinal chemists seeking new therapeutic agents or agrochemicals with improved properties over existing alternatives.